Cas no 83919-23-7 (Mometasone furoate)

Mometasone furoate is a synthetic corticosteroid with potent anti-inflammatory, antipruritic, and vasoconstrictive properties. It is commonly used in dermatological and respiratory formulations due to its high glucocorticoid receptor affinity and low systemic absorption, minimizing adverse effects. The compound exhibits strong localized activity, making it effective for treating conditions such as eczema, psoriasis, and allergic rhinitis. Its lipophilic nature enhances skin penetration while maintaining a favorable safety profile. Mometasone furoate is stable under standard storage conditions and compatible with various delivery systems, including creams, ointments, and nasal sprays. Its low mineralocorticoid activity further reduces the risk of electrolyte imbalances, making it a preferred choice for prolonged therapeutic use.
Mometasone furoate structure
Mometasone furoate structure
Product Name:Mometasone furoate
CAS No:83919-23-7
MF:C27H30Cl2O6
MW:521.429506778717
MDL:MFCD00866003
CID:60633
PubChem ID:441336
Update Time:2025-08-29

Mometasone furoate Chemical and Physical Properties

Names and Identifiers

    • MometasoneFuroate
    • SCH-32088
    • MOMETASONE 17-FUROATE
    • NASONEX
    • (11-beta,16-alpha)-xy-16-methyl
    • pregna-1,4-diene-3,20-dione,9,21-dichloro-17-((2-furanylcarbonyl)oxy)-11-hydro
    • 9-chloro-17-(2-chloroacetyl)-11,17-dihydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one furoate
    • (11BETA,16ALPHA)-9,21-DICHLORO-17-[(2-FURANYLCARBONYL)OXY]-11-HYDROXY-16-METHYLPREGNA-1,4-DIENE-3,20-DIONE
    • [(8S,9R,10S,11S,13S,14S,16R,17R)-9-chloro-17-(2-chloroacetyl)-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] furan-2-carboxylate
    • Sch32088
    • : Mometasone furoate
    • 9,21
    • (11β,16α)-9,21-Dichloro-17-[(2-furanylcarbonyl)oxy]-11-hydroxy-16-methylpregna-1,4-diene-3,20-dione
    • Mometasone Furoate
    • Elocon
    • Asmanex
    • Mometasone fuorate
    • MOMETASONE FUROATE MONOHYDRATE
    • Danitin
    • Ecural
    • Asmanex Twisthaler
    • Flumeta
    • Nosorex
    • Rimelon
    • Elocone
    • 04201GDN4R
    • Sch 32088
    • Elomet
    • DSSTox_CID_3333
    • DSSTox_RID_76981
    • DSSTox_GSI
    • (11β,16α)-9,21-Dichloro-17-[(2-furanylcarbonyl)oxy]-11-hydroxy-16-methylpregna-1,4-diene-3,20-dione (ACI)
    • Elocom
    • LYR 210
    • Mometasone 17-(2-furoate)
    • Monovo
    • Ovixan
    • Twisthaler
    • BDBM50148733
    • NSC-746171
    • LYR210
    • LAS 41002
    • PREGNA-1,4-DIENE-3,20-DIONE, 9,21-DICHLORO-17-((2-FURANYLCARBONYL)OXY)-11-HYDROXY-16-METHYL-, (11.BETA.,16.ALPHA.)
    • Q1044248
    • NSC 760077
    • Mometasone furoate (USAN:USP:JAN)
    • HY-13693
    • WOFMFGQZHJDGCX-ZULDAHANSA-N
    • Sinuva
    • SR-01000841209
    • Mometasone furoate, United States Pharmacopeia (USP) Reference Standard
    • CAS-83919-23-7
    • UNII-04201GDN4R
    • BRD-K60640630-001-03-7
    • MOMETASONE FUROATE [ORANGE BOOK]
    • AC-941
    • (11beta,16alpha)-9,21-dichloro-11-hydroxy-16-methyl-3,20-dioxopregna-1,4-dien-17-yl furan-2-carboxylate
    • Pregna-1,4-diene-3,20-dione, 9,21-dichloro-17-((2-furanylcarbonyl)oxy)-11-hydroxy-16-methyl-, (11beta,16alpha)-
    • (8S,9R,10S,11S,13S,14S,16R,17R)-9-chloro-17-(2-chloroacetyl)-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl furan-2-carboxylate
    • DB14512
    • 9,21-dichloro-11beta-hydroxy-16alpha-methyl-3,20-dioxopregna-1,4-dien-17-yl furan-2-carboxylate
    • Prestwick3_000572
    • SPBio_002603
    • MFCD00866003
    • NASONEX 24HR ALLERGY
    • LYR-220 ACTIVE COMPONENT MOMETASONE FUROATE
    • s1987
    • AKOS015994732
    • Mometasone furoate, European Pharmacopoeia (EP) Reference Standard
    • Mometasone furoate (JAN/USP)
    • CHEBI:47564
    • Childrens Nasonex
    • EN300-19766989
    • NSC-760077
    • SR-01000841209-2
    • Mometasone Furoate, Pharmaceutical Secondary Standard; Certified Reference Material
    • MOMETASONE FUROATE [JAN]
    • NCGC00179578-03
    • Prestwick0_000572
    • NSC746171
    • M2354
    • MOMETASONE FUROATE [USAN]
    • (9beta,10alpha,11alpha,14beta,16alpha,17alpha)-9,21-dichloro-11-hydroxy-16-methyl-3,20-dioxopregna-1,4-dien-17-yl furan-2-carboxylate
    • MOMETASONE FUROATE [EP MONOGRAPH]
    • C07817
    • (11.BETA.,16.ALPHA.)-9,21-DICHLORO-17-((2-FURANYLCARBONYL)OXY)-11-HYDROXY-16-METHYLPREGNA-1,4-DIENE-3,20-DIONE
    • MOMETASONE FUROATE [MI]
    • NSC 746171
    • HMS1569D06
    • Elocon (TN)
    • Mometasone furoate [USAN:USP:JAN]
    • HMS3713D06
    • (1R,2R,3aS,3bS,9aS,9bR,10S,11aS)-9b-chloro-1-(2-chloroacetyl)-10-hydroxy-2,9a,11a-trimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl furan-2-carboxylate
    • Asmanex (TN)
    • HMS2235I14
    • Prestwick_924
    • Propel Mini Sinus Implant with Straight Delivery System
    • SMR001233233
    • MOMETASONE FUROATE (USP-RS)
    • SCHEMBL4568
    • Propel Contour
    • NCGC00179578-04
    • Pregna-1,20-dione, 9,21-dichloro-17-[(2-furanylcarbonyl)oxy]-11-hydroxy-16-methyl-, (11.beta.,16.alpha.)-
    • MLS002153879
    • BRD-K60640630-001-11-0
    • [(8S,9R,10S,11S,13S,14S,16R,17R)-9-chloro-17-(2-chloroacetyl)-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] furan-2-carboxylate;Mometasone furoate
    • MOMETASONE FUROATE (EP MONOGRAPH)
    • MOF
    • A840685
    • Q-101380
    • DTXSID4023333
    • MOMETASONE FUROATE (MART.)
    • MOMETASONE FUROATE COMPONENT OF DULERA
    • BSPBio_000384
    • MOMETASONE FUROATE [USP MONOGRAPH]
    • KS-1275
    • MOMETASONE FUROATE (USP MONOGRAPH)
    • NS00006918
    • DULERA COMPONENT MOMETASONE FUROATE
    • Mometasone Furoate 100 microg/mL in Acetonitrile
    • 9,21-Dichloro-11beta,17-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 17-(2-furoate)
    • 83919-23-7
    • MOMETASONE FUROATE [USP-RS]
    • Propel mini
    • Tox21_110705
    • LYR-210
    • HMS2096D06
    • Mometasone furoate anhydrous
    • CHEMBL1161
    • mometasone-furoate
    • Tox21_110705_1
    • 11?,16?)-9,21-Dichloro-11-hydroxy-16-methyl-3,20-dioxopregna-1,4-dien-17-yl 2-furoate
    • Asmanex HFA
    • Mometasone furoate, >=98% (HPLC)
    • Furoate, Mometasone
    • Prestwick2_000572
    • MOMETASONE FUROATE [VANDF]
    • NCGC00179578-01
    • [(9R,10S,11S,13S,16R,17R)-9-Chloro-17-(2-chloroacetyl)-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] furan-2-carboxylate
    • D00690
    • BRN 4340538
    • DTXCID003333
    • Prestwick1_000572
    • MOMETASONE FUROATE [GREEN BOOK]
    • MOMETASONE FUROATE [MART.]
    • NCGC00016950-01
    • MOMETASONE FUROATE [WHO-DD]
    • CCG-220572
    • BPBio1_000424
    • momethasone furoate
    • Mometasone furoate
    • MDL: MFCD00866003
    • Inchi: 1S/C27H30Cl2O6/c1-15-11-19-18-7-6-16-12-17(30)8-9-24(16,2)26(18,29)21(31)13-25(19,3)27(15,22(32)14-28)35-23(33)20-5-4-10-34-20/h4-5,8-10,12,15,18-19,21,31H,6-7,11,13-14H2,1-3H3/t15-,18+,19+,21+,24+,25+,26+,27+/m1/s1
    • InChI Key: WOFMFGQZHJDGCX-ZULDAHANSA-N
    • SMILES: O([C@@]1([C@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@]12C)O)Cl)=O)C(=O)CCl)C(C1OC=CC=1)=O

Computed Properties

  • Exact Mass: 614.14700
  • Monoisotopic Mass: 520.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 5
  • Complexity: 1020
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 93.8
  • Surface Charge: 0
  • Tautomer Count: 6

Experimental Properties

  • Color/Form: Crystallized from aqueous methanol.
  • Density: 1.37
  • Melting Point: 212.0 to 216.0 deg-C
  • Boiling Point: 655.5°C at 760 mmHg
  • Flash Point: 350.2oC
  • Refractive Index: 1.604
  • Solubility: DMSO: ≥20mg/mL
  • PSA: 113.02000
  • LogP: 6.32690
  • Specific Rotation: +58° ~ +62°(C=0.4, Dioxane)
  • Merck: 6241

Mometasone furoate Security Information

Mometasone furoate Customs Data

  • HS CODE:2937229000
  • Customs Data:

    China Customs Code:

    2937229000

Mometasone furoate Pricemore >>

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Mometasone furoate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 1,3-Dichloro-5,5-dimethylhydantoin ,  Perchloric acid Solvents: Tetrahydrofuran ,  Water
Reference
17-Heteroaroyl esters of corticosteroids. 2. 11β-Hydroxy series
Shapiro, Elliot L.; et al, Journal of Medicinal Chemistry, 1987, 30(9), 1581-8

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Acetic acid
Reference
Unusual hydroxy-γ-sultone byproducts of steroid 21-methanesulfonylation. An efficient synthesis of mometasone 17-furoate (Sch 32088)
Draper, Richard W.; et al, Tetrahedron, 1999, 55(11), 3355-3364

Mometasone furoate Raw materials

Mometasone furoate Preparation Products

Mometasone furoate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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Mometasone furoate Spectrogram

LC-MS
LC-MS
1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Additional information on Mometasone furoate

Comprehensive Overview of Mometasone Furoate (CAS No. 83919-23-7): Properties, Applications, and Modern Therapeutic Insights

Mometasone furoate (CAS No. 83919-23-7) is a synthetic corticosteroid with potent anti-inflammatory, antipruritic, and vasoconstrictive properties. As a topical glucocorticoid, it is widely utilized in dermatology and respiratory medicine due to its high efficacy and favorable safety profile. The compound's molecular formula is C27H30Cl2O6, and it belongs to the class of halogenated corticosteroids, which enhances its receptor-binding affinity and metabolic stability.

In recent years, mometasone furoate has gained attention for its role in managing chronic inflammatory skin conditions such as eczema, psoriasis, and atopic dermatitis. Its low systemic absorption minimizes adverse effects, making it a preferred choice for long-term therapy. Additionally, its formulation as a nasal spray (e.g., for allergic rhinitis) and inhaled corticosteroid (for asthma) aligns with growing patient demand for non-invasive treatments. Searches for "mometasone furoate side effects" and "mometasone vs. fluticasone" reflect user concerns about comparative efficacy and safety.

The pharmacological action of mometasone furoate involves inhibiting phospholipase A2, thereby reducing prostaglandin and leukotriene synthesis. This mechanism addresses inflammatory pathways while minimizing hypothalamic-pituitary-adrenal (HPA) axis suppression—a key advantage over older corticosteroids. Current research explores its potential in combination therapies, particularly with calcineurin inhibitors, to enhance outcomes in refractory dermatoses.

From a formulation perspective, mometasone furoate is available as creams, ointments, lotions, and aerosols. Innovations in drug delivery systems, such as liposomal encapsulation, aim to improve its bioavailability and reduce application frequency. Environmental concerns about pharmaceutical residues have also spurred interest in its biodegradability and eco-toxicological profile.

Clinicians frequently search for "mometasone furoate pregnancy category" due to its FDA classification as Category C. While studies show limited systemic exposure, caution is advised during pregnancy. Another trending query—"mometasone furoate for scalp psoriasis"—highlights its off-label use in specialized formulations like foams, which improve adherence in hairy areas.

In conclusion, mometasone furoate (CAS No. 83919-23-7) remains a cornerstone in anti-inflammatory therapy, with evolving applications driven by patient-centric formulations and ecological considerations. Its balance of potency and safety ensures sustained relevance in evidence-based medicine.

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Tiancheng Chemical (Jiangsu) Co., Ltd
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